Cas no 1803607-92-2 (1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride)

1-(4-Methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride is a pyrazole derivative with potential applications in pharmaceutical and chemical research. Its structure features a substituted phenyl ring and a propyl group, contributing to its unique reactivity and binding properties. The hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and biological studies. This compound may serve as an intermediate in the development of therapeutic agents, particularly in targeting specific enzymatic or receptor pathways. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The product is characterized by high purity and consistent quality, ensuring reliability in research applications.

1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride structure

1803607-92-2 structure

Product Name:1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride

CAS No:1803607-92-2

MF:C₁₃H₁₈ClN₃

MW:251.755121707916

CID:4617969

PubChem ID:86767514

Update Time:2025-05-23

1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride
- Inchi： 1S/C13H17N3.ClH/c1-3-4-13-12(14)9-15-16(13)11-7-5-10(2)6-8-11;/h5-9H,3-4,14H2,1-2H3;1H
- InChI Key： GNUXEENULKWNKH-UHFFFAOYSA-N
- SMILES： C(C1=C(C=NN1C1C=CC(C)=CC=1)N)CC.Cl

1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M359038-5mg	1-(4-Methylphenyl)-5-propyl-1H-pyrazol-4-amine Hydrochloride	1803607-92-2		5mg	$ 50.00	2022-06-03
TRC	M359038-10mg	1-(4-Methylphenyl)-5-propyl-1H-pyrazol-4-amine Hydrochloride	1803607-92-2		10mg	$ 70.00	2022-06-03
TRC	M359038-50mg	1-(4-Methylphenyl)-5-propyl-1H-pyrazol-4-amine Hydrochloride	1803607-92-2		50mg	$ 295.00	2022-06-03
Chemenu	CM444166-1g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%+	1g	$1178	2023-01-03
Enamine	EN300-180899-0.05g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%	0.05g	$229.0	2023-09-19
Enamine	EN300-180899-0.1g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%	0.1g	$342.0	2023-09-19
Enamine	EN300-180899-0.25g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%	0.25g	$487.0	2023-09-19
Enamine	EN300-180899-0.5g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%	0.5g	$768.0	2023-09-19
Enamine	EN300-180899-1.0g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%	1g	$986.0	2023-05-24
Enamine	EN300-180899-2.5g	1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride	1803607-92-2	95%	2.5g	$1931.0	2023-09-19

1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride Related Literature

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Additional information on 1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride

Research Brief on 1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride (CAS: 1803607-92-2)

1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride (CAS: 1803607-92-2) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The structural motif of pyrazole derivatives is well-known for its versatility in medicinal chemistry, often serving as a scaffold for designing molecules with diverse biological activities. The presence of the 4-methylphenyl and propyl substituents in this compound suggests potential interactions with specific biological targets, such as neurotransmitter receptors or enzymes involved in inflammatory pathways. Preliminary studies indicate that this compound may exhibit modulatory effects on serotonin and dopamine receptors, which could have implications for treating mood disorders or neurodegenerative diseases.

Recent research has focused on elucidating the pharmacokinetic and pharmacodynamic properties of 1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride. In vitro studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics. Additionally, its stability under physiological conditions and metabolic profile have been investigated to assess its suitability for further development. These studies have employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize the compound and its metabolites.

One of the most promising aspects of this compound is its potential anti-inflammatory activity. Recent findings suggest that it may inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of NF-κB signaling pathways. This has sparked interest in its application for conditions like rheumatoid arthritis or neuroinflammation. However, further in vivo studies are required to validate these effects and evaluate any potential side effects or toxicity.

In conclusion, 1-(4-methylphenyl)-5-propyl-1H-pyrazol-4-amine hydrochloride represents a promising candidate for further pharmaceutical development. Its unique chemical structure and preliminary biological activities warrant additional investigation to fully understand its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and safety profile, as well as preclinical trials to assess its viability as a drug candidate.